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Compound of Interest

Compound Name: FT-1518

Cat. No.: B15621299

Disclaimer: The following information pertains to the proper disposal of AZ 1518 Photoresist.
No specific Safety Data Sheet (SDS) was found for a product named "FT-1518." This guide is
provided as a representative example of laboratory chemical disposal procedures and is
intended for researchers, scientists, and drug development professionals. Always consult the
specific SDS for any chemical you are working with and adhere to your institution's
environmental health and safety guidelines.

This document provides essential safety and logistical information for the operational and
disposal plans of AZ 1518 Photoresist, a flammable liquid and vapor that may cause serious
eye irritation and respiratory irritation, as well as drowsiness or dizziness.[1] Adherence to
these procedural, step-by-step guidelines is critical for ensuring laboratory safety and proper
chemical handling.

Hazard and Precautionary Summary

Proper handling and disposal of AZ 1518 Photoresist are crucial to mitigate risks. The following
table summarizes key hazard and precautionary data.
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Category

Information

Reference

Hazard Class

Flammable Liquid, Category 3

[2]

Primary Hazards

Flammable liquid and vapor,
Causes serious eye irritation,
May cause respiratory
irritation, and drowsiness or

dizziness.[1]

[1]

RCRA Hazardous Waste ID

D001

[1]3]

Personal Protective Equipment
(PPE)

Safety eyewear, solvent-
resistant gloves, clothing to
prevent skin contact, and
NIOSH-approved respirator
with an organic vapor filter if

necessary.[1][4]

[1]14]

Storage

Store in a well-ventilated, cool,
and dry place away from heat,
sparks, and open flames. Keep

the container tightly closed.[1]
[21[5]

[1](21[5]

Incompatible Materials

Oxidizing agents, strong acids,

and alkaline materials.[4][6]

[4][6]

Experimental Protocols: Spill and Disposal

Procedures

Accidental Spill Cleanup Protocol

In the event of a spill, immediate and appropriate action is necessary to ensure safety and

minimize environmental contamination.

e Immediate Response:

o Evacuate the immediate area.
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o Remove all sources of ignition and prevent sparks.[4][6]

o Ensure adequate ventilation.[4][6]

e Containment and Cleanup:

o Wear appropriate personal protective equipment (PPE), including respiratory protection.[1]

[6]
o Contain the spill using an inert absorbent material such as sand, earth, or vermiculite.[6]

o Collect the absorbed material and place it into a suitable, labeled container for hazardous
waste.[4][6]

o Decontamination:

o Clean the spill area with a cloth or paper towel wetted with acetone, followed by soap and
water.[3][4]

o Dispose of all contaminated cleaning materials as hazardous waste.[4]

Waste Disposal Protocol

AZ 1518 Photoresist and its containers must be disposed of as flammable hazardous waste in
compliance with local, state, and federal regulations.[1][3]

o Waste Collection:

o Collect all waste containing AZ 1518 Photoresist, including contaminated absorbents and
PPE, in a designated and properly labeled hazardous waste container.

o The container must be kept closed and stored in a cool, well-ventilated area.[2]
e Container Disposal:

o Empty containers are also considered hazardous waste and should be taken to an
approved waste handling site for recycling or disposal.[1]

e Arranging for Disposal:
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o Dispose of the contents and container to an approved waste disposal plant.[1][2]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of AZ 1518
Photoresist.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://apps.mnc.umn.edu/pub/msds/az_1518_photoresist.pdf
https://d3qi0qp55mx5f5.cloudfront.net/pnf/i/basic_pages/AZ_1518_Photoresist_917MIF_49SC-0010-W.pdf?mtime=1707950001
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Waste Generation

Disposal Pathway
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Caption: Logical workflow for the safe disposal of AZ 1518 Photoresist.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15621299?utm_src=pdf-custom-synthesis
https://apps.mnc.umn.edu/pub/msds/az_1518_photoresist.pdf
https://d3qi0qp55mx5f5.cloudfront.net/pnf/i/basic_pages/AZ_1518_Photoresist_917MIF_49SC-0010-W.pdf?mtime=1707950001
http://www.nano.pitt.edu/sites/default/files/AZ1518.pdf
https://nrf.aux.eng.ufl.edu/_files/msds/2/az%201518%20resist.pdf
https://www.bgu.ac.il/media/uejpygfs/az-1518-photoresist.pdf
https://www-s.mechse.uiuc.edu/cleanroom/files/Current%20MSDS/AZ%201518%20Photoresist%202.pdf
https://www.benchchem.com/product/b15621299#ft-1518-proper-disposal-procedures
https://www.benchchem.com/product/b15621299#ft-1518-proper-disposal-procedures
https://www.benchchem.com/product/b15621299#ft-1518-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15621299?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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